2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide 2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16550160
InChI: InChI=1S/C13H17NO2.BrH/c15-13(16)12(11-7-3-1-4-8-11)14-9-5-2-6-10-14;/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,15,16);1H
SMILES:
Molecular Formula: C13H18BrNO2
Molecular Weight: 300.19 g/mol

2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide

CAS No.:

Cat. No.: VC16550160

Molecular Formula: C13H18BrNO2

Molecular Weight: 300.19 g/mol

* For research use only. Not for human or veterinary use.

2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide -

Specification

Molecular Formula C13H18BrNO2
Molecular Weight 300.19 g/mol
IUPAC Name 2-phenyl-2-piperidin-1-ylacetic acid;hydrobromide
Standard InChI InChI=1S/C13H17NO2.BrH/c15-13(16)12(11-7-3-1-4-8-11)14-9-5-2-6-10-14;/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,15,16);1H
Standard InChI Key DENIRWZWSJFSAJ-UHFFFAOYSA-N
Canonical SMILES C1CCN(CC1)C(C2=CC=CC=C2)C(=O)O.Br

Introduction

2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide is a chemical compound that has garnered significant attention in the field of medicinal chemistry. It is structurally related to methylphenidate, a well-known stimulant used primarily in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. This compound falls under the broader classification of organic compounds, specifically as an amino acid derivative, featuring a piperidine ring and a phenyl group, which contribute to its biological activity.

Synthesis

The synthesis of 2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromide typically involves several key steps:

  • Starting Materials: Piperidine derivatives and phenylacetic acid precursors are commonly used.

  • Synthetic Techniques: Techniques such as refluxing in organic solvents, use of protective groups during functionalization, and purification methods like crystallization or chromatography are employed to isolate the final product.

Mechanism of Action and Potential Applications

The mechanism of action for this compound is primarily linked to its interaction with neurotransmitter systems in the brain, potentially influencing neurotransmitter levels and impacting attention and focus. This suggests potential applications in therapeutic contexts, particularly in neurological disorders.

Comparison with Related Compounds

CompoundMolecular FormulaMolecular WeightPotential Applications
2-Phenyl-2-(piperidin-1-yl)acetic acid hydrobromideNot explicitly providedHigher than parent compoundNeurological disorders
2-Phenyl-2-(piperidin-1-yl)acetic acidC13H17NO2219.28 g/molNeurological disorders
MethylphenidateC14H19NO2233.31 g/molADHD, Narcolepsy

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